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These application notes provide a comprehensive overview and detailed protocols for
conducting in vivo electrophysiology experiments to investigate the effects of GABA-A receptor
modulators on neuronal activity.

Introduction to GABA-A Receptors and In Vivo
Electrophysiology

The y-aminobutyric acid type A (GABA-A) receptor is a ligand-gated ion channel that mediates
the majority of fast inhibitory neurotransmission in the central nervous system (CNS).[1][2]
Upon binding of GABA, the receptor's chloride ion channel opens, leading to an influx of
chloride ions and hyperpolarization of the neuron, thus reducing its excitability.[3] GABA-A
receptors are pentameric structures composed of various subunits (e.g., a, 3, y), and the
specific subunit composition determines the receptor's pharmacological properties.[4][5]

Positive allosteric modulators (PAMs) of the GABA-A receptor, such as benzodiazepines and
barbiturates, do not bind to the GABA binding site but to a separate allosteric site.[3] This
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binding increases the receptor's affinity for GABA, potentiating the inhibitory effect and leading
to sedative and anxiolytic effects.[1][3]

In vivo electrophysiology allows for the direct measurement of neuronal activity in a living
organism, providing invaluable insights into how GABA-A modulators affect neural circuits and
behavior.[6] Common techniques include single-unit recording, which measures the action
potentials of individual neurons, and local field potential (LFP) recording, which reflects the
summed synaptic activity of a local neuronal population.[6][7][8]

GABA-A Receptor Signaling Pathway

The following diagram illustrates the key components of the GABAergic synapse and the
mechanism of action of GABA-A receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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